Acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol

• CAS No.: 61305-31-5
• Molecular Formula: C12H20O5
• Molecular Weight: 244.28 g/mol
• IUPAC Name: acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol
• InChI: InChI=1S/C10H16O3.C2H4O2/c11-8-4-5-9(7-8)13-10-3-1-2-6-12-10;1-2(3)4/h4-5,8-11H,1-3,6-7H2;1H3,(H,3,4)
• InChI Key: WKZDTHQQTDOIAO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1CCOC(C1)OC2CC(C=C2)O

Description

Acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol is a chemical compound with a unique structure that combines elements of acetic acid, oxane, and cyclopentene

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol can be achieved through several methods. One common approach involves the reaction of cyclopenten-1-yl acetic acid with oxane derivatives under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is formed .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

Acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the reactions proceed efficiently .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction can produce alcohols .

Scientific Research Applications

Acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a biochemical tool.

Medicine: Its derivatives are explored for potential therapeutic applications, including as intermediates in drug synthesis.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, depending on the context of its use. For example, in biological systems, it may interact with enzymes or receptors, altering their activity and leading to specific physiological effects .

Comparison with Similar Compounds

Similar Compounds

Cyclopent-2-enylacetic acid: Shares a similar cyclopentene structure but lacks the oxane moiety.

Oxan-4-yloxyacetic acid: Contains the oxane group but differs in the cyclopentene component.

Uniqueness

Acetic acid;4-(oxan-2-yloxy)cyclopent-2-en-1-ol is unique due to its combination of acetic acid, oxane, and cyclopentene structures. This unique combination imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry .